Cas no 15830-52-1 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-)

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- structure

15830-52-1 structure

Product Name:9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-

CAS No:15830-52-1

MF:C₁₆H₁₉N₅O₇

MW:393.351363420486

CID:147316

PubChem ID:253645

Update Time:2025-04-19

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

- 9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-
- [3,4-diacetyloxy-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl acetate
- vidarabine 2',3',5'-triacetate
- AraA 2',3',5'-tri-O-acetyl ester
- Nsc103560
- NSC111703
- 15830-77-0
- SR-01000520856
- 2,3,5-Tri-O-acetyl a-Adenosine
- 15830-52-1
- AKOS032947877
- NSC-111703
- FT-0636470
- DTXSID20935885
- LS-14502
- SCHEMBL10033986
- NSC-103560
- FT-0675371
- Oprea1_271350
- 9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purin-6-amine
- NSC76766
- NSC-76766
- SR-01000520856-1
- Inchi： 1S/C16H19N5O7/c1-7(22)25-4-10-12(26-8(2)23)13(27-9(3)24)16(28-10)21-6-20-11-14(17)18-5-19-15(11)21/h5-6,10,12-13,16H,4H2,1-3H3,(H2,17,18,19)
- InChI Key： GCVZNVTXNUTBFB-UHFFFAOYSA-N
- SMILES： O1C(COC(C)=O)C(C(C1N1C=NC2C(N)=NC=NC1=2)OC(C)=O)OC(C)=O

Computed Properties

Exact Mass: 393.12857
Monoisotopic Mass: 393.128
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 158Å²

Experimental Properties

Density: 1.62
Boiling Point: 594.1°Cat760mmHg
Flash Point: 313.1°C
Refractive Index: 1.679
PSA: 157.75
LogP: 0.31360

9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)- Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555

Related Categories

15830-52-1 (9H-Purin-6-amine,9-(2,3,5-tri-O-acetyl-b-D-arabinofuranosyl)-) Related Products

Recommended suppliers

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm